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molecular formula Ti B088626 Titanium CAS No. 14067-04-0

Titanium

Cat. No. B088626
CAS RN: 14067-04-0
M. Wt: 47.87 g/mol
InChI Key: RTAQQCXQSZGOHL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07741514B2

Procedure details

In a 500-ml titanium autoclave, 15.36 g (0.113 mol) of p-toluic acid, 0.232 g (1.13 mmol) of N-acetoxyphthalimide, 0.112 g (0.45 mmol) of cobalt(II) acetate tetrahydrate, 0.277 g (1.13 mmol) of manganese(II) acetate tetrahydrate and 107 g of acetic acid were placed, the resulting mixture was stirred at 170° C. in an atmosphere of a mixture of oxygen and nitrogen gases (1:1) [4 MPa (gauge pressure)] for 1 hour and thereby yielded terephthalic acid in a yield of 74.4% with a conversion from p-toluic acid of 77.5%. A small amount of 4-carboxybenzaldehyde was by-produced.
Name
p-toluic acid
Quantity
15.36 g
Type
reactant
Reaction Step One
Name
N-acetoxyphthalimide
Quantity
0.232 g
Type
reactant
Reaction Step Two
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
terephthalic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
p-toluic acid
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Name
titanium
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Six
Name
cobalt(II) acetate tetrahydrate
Quantity
0.112 g
Type
catalyst
Reaction Step Seven
Name
manganese(II) acetate tetrahydrate
Quantity
0.277 g
Type
catalyst
Reaction Step Eight
Name
acetic acid
Quantity
107 g
Type
solvent
Reaction Step Nine
Name
4-carboxybenzaldehyde
Yield
74.4%

Identifiers

REACTION_CXSMILES
CC1C=CC(C(O)=O)=CC=1.C(ON1C(=O)C2=CC=CC=C2C1=O)(=O)C.O=O.[C:28](O)(=[O:38])[C:29]1[CH:37]=[CH:36][C:32]([C:33]([OH:35])=[O:34])=[CH:31][CH:30]=1>[Ti].O.O.O.O.C([O-])(=O)C.[Co+2].C([O-])(=O)C.O.O.O.O.C([O-])(=O)C.[Mn+2].C([O-])(=O)C.C(O)(=O)C>[C:33]([C:32]1[CH:36]=[CH:37][C:29]([CH:28]=[O:38])=[CH:30][CH:31]=1)([OH:35])=[O:34] |f:5.6.7.8.9.10.11,12.13.14.15.16.17.18|

Inputs

Step One
Name
p-toluic acid
Quantity
15.36 g
Type
reactant
Smiles
CC=1C=CC(=CC1)C(=O)O
Step Two
Name
N-acetoxyphthalimide
Quantity
0.232 g
Type
reactant
Smiles
C(C)(=O)ON1C(C=2C(C1=O)=CC=CC2)=O
Step Three
Name
oxygen
Quantity
0 (± 1) mol
Type
reactant
Smiles
O=O
Step Four
Name
terephthalic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=C(C(=O)O)C=C1)(=O)O
Step Five
Name
p-toluic acid
Quantity
0 (± 1) mol
Type
reactant
Smiles
CC=1C=CC(=CC1)C(=O)O
Step Six
Name
titanium
Quantity
0 (± 1) mol
Type
catalyst
Smiles
[Ti]
Step Seven
Name
cobalt(II) acetate tetrahydrate
Quantity
0.112 g
Type
catalyst
Smiles
O.O.O.O.C(C)(=O)[O-].[Co+2].C(C)(=O)[O-]
Step Eight
Name
manganese(II) acetate tetrahydrate
Quantity
0.277 g
Type
catalyst
Smiles
O.O.O.O.C(C)(=O)[O-].[Mn+2].C(C)(=O)[O-]
Step Nine
Name
acetic acid
Quantity
107 g
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
4-carboxybenzaldehyde
Type
product
Smiles
C(=O)(O)C1=CC=C(C=O)C=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 74.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.